![molecular formula C17H19N5O2 B5442458 methyl 4-({methyl[4-(1H-pyrazol-1-yl)benzyl]amino}methyl)-1H-pyrazole-3-carboxylate](/img/structure/B5442458.png)
methyl 4-({methyl[4-(1H-pyrazol-1-yl)benzyl]amino}methyl)-1H-pyrazole-3-carboxylate
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Overview
Description
Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . Pyrazole forms the core of various important biological compounds like celecoxib (a non-steroidal anti-inflammatory drug) and rimonabant (an anti-obesity drug) .
Synthesis Analysis
Pyrazoles can be synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine . Another method involves the condensation of 1,3-diketones with hydrazine . The synthesis of pyrazole derivatives has been a topic of interest due to their wide range of biological activities .Molecular Structure Analysis
The molecular structure of pyrazole consists of a five-membered ring with two nitrogen atoms. The remaining three positions are occupied by hydrogen atoms . The exact structure would depend on the substituents attached to the pyrazole ring.Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions, including N-alkylation, N-acylation, S-alkylation, and reactions with electrophiles at the C-3 position . They can also undergo oxidation and reduction reactions .Physical and Chemical Properties Analysis
Pyrazoles are typically crystalline solids that are slightly soluble in water . They have a high melting point and are stable under normal conditions .Mechanism of Action
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by pyrazole derivatives, future research will likely continue to explore their potential applications in medicine . This includes the development of new synthetic methods, the design of novel pyrazole-based drugs, and the study of their mechanisms of action .
Properties
IUPAC Name |
methyl 4-[[methyl-[(4-pyrazol-1-ylphenyl)methyl]amino]methyl]-1H-pyrazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2/c1-21(12-14-10-18-20-16(14)17(23)24-2)11-13-4-6-15(7-5-13)22-9-3-8-19-22/h3-10H,11-12H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDCQACNZRRJUDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=C(C=C1)N2C=CC=N2)CC3=C(NN=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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